Cas no 2171268-55-4 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid
• CAS No: 2171268-55-4
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6547125
• PubChem ID: 165563345
• Update Time: 2025-06-13

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid
• EN300-1549111
• 2171268-55-4
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-hydroxybenzoic acid

• Inchi： 1S/C26H24N2O6/c1-15(12-24(30)28-22-13-16(25(31)32)10-11-23(22)29)27-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,13,15,21,29H,12,14H2,1H3,(H,27,33)(H,28,30)(H,31,32)/t15-/m1/s1
• InChI Key： MVMVWAFHWZPYSM-OAHLLOKOSA-N
• SMILES： O(C(N[C@H](C)CC(NC1C(=CC=C(C(=O)O)C=1)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid

Comprehensive Overview of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid (CAS No. 2171268-55-4)

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid (CAS No. 2171268-55-4) is a sophisticated organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in the production of peptides and small-molecule drugs. Its unique structure, featuring an Fmoc (9-fluorenylmethoxycarbonyl) group and a hydroxybenzoic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS) and other bioconjugation applications.

The growing interest in 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid is driven by its role in advancing drug discovery and biotechnology. Researchers frequently search for Fmoc-protected building blocks to develop novel therapeutic peptides, antibody-drug conjugates (ADCs), and targeted drug delivery systems. Its compatibility with automated peptide synthesizers and high-yield reactions further enhances its appeal in modern laboratories.

One of the most discussed topics in organic chemistry and pharmaceutical sciences is the optimization of peptide synthesis protocols. 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid is often highlighted in studies focusing on side-chain protection strategies and coupling efficiency. Its hydroxybenzoic acid component also contributes to its solubility and reactivity, making it a preferred choice for complex peptide architectures.

In addition to its applications in peptide chemistry, this compound is gaining traction in material science and nanotechnology. The Fmoc group is known for its ability to form self-assembling hydrogels, which are explored for tissue engineering and drug encapsulation. This interdisciplinary potential aligns with the increasing demand for multifunctional biomaterials in regenerative medicine.

From a synthetic chemistry perspective, CAS No. 2171268-55-4 exemplifies the importance of stereoselective synthesis and chiral purity. The (3R)-configuration of its amino acid backbone ensures high specificity in enantioselective reactions, a critical factor for bioactive molecule development. Laboratories often prioritize such compounds to minimize racemization risks and improve reaction yields.

The analytical characterization of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid involves advanced techniques like HPLC, mass spectrometry, and NMR spectroscopy. These methods are essential for verifying its chemical purity and structural integrity, which are paramount for GMP-compliant production. Quality control protocols often reference this compound as a benchmark for high-purity intermediates.

As the pharmaceutical industry shifts toward personalized medicine and precision therapeutics, the demand for specialized amino acid derivatives like CAS No. 2171268-55-4 is expected to rise. Its versatility in bioconjugation and drug formulation positions it as a key player in the development of next-generation biologics and small-molecule drugs.

In summary, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid is a pivotal compound in modern chemical research. Its applications span peptide synthesis, drug discovery, and biomaterials engineering, reflecting its broad utility and scientific significance. Researchers and industry professionals continue to explore its potential, driven by the evolving needs of biomedical innovation.